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Abstract
Carfecillin, the α-phenyl ester of carbenicillin, was developed as an orally administered

prodrug to overcome the poor oral bioavailability of its parent compound, carbenicillin.[1][2][3]

[4] Upon oral administration, carfecillin is hydrolyzed in the intestinal mucosa and blood to

release carbenicillin, the active β-lactam antibiotic.[5][6][7] This technical guide provides a

comprehensive overview of the discovery, mechanism of action, synthesis, pharmacokinetic

profile, in vitro activity, and clinical history of carfecillin, with a focus on its use in the treatment

of urinary tract infections (UTIs), particularly those caused by Pseudomonas aeruginosa.[2][8]

Discovery and History of Use
The development of carfecillin was driven by the need for an oral antibiotic with a spectrum of

activity similar to carbenicillin, which is effective against Gram-negative bacteria, including

problematic pathogens like Pseudomonas aeruginosa, but requires parenteral administration.

[7][9] Scientists at Beecham Research Laboratories synthesized a series of α-carboxy esters of

carbenicillin, leading to the selection of the phenyl ester, carfecillin (BRL 3475), for further

development due to its favorable hydrolysis and absorption characteristics.[9]

Carfecillin was introduced into clinical practice for the treatment of UTIs.[6][8][10] Its ability to

deliver high concentrations of carbenicillin to the urinary tract made it a valuable therapeutic
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option, especially for infections caused by carbenicillin-sensitive strains of P. aeruginosa and

other Gram-negative bacilli.[2][8]

Mechanism of Action
Carfecillin itself is a prodrug and does not possess intrinsic antibacterial activity. Its efficacy is

dependent on its in vivo hydrolysis to carbenicillin.[7][11]
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Mechanism of Action of Carfecillin.
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Carbenicillin, a member of the carboxypenicillin subgroup of β-lactam antibiotics, exerts its

bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[5] It specifically binds to

and inactivates penicillin-binding proteins (PBPs), which are enzymes essential for the final

steps of peptidoglycan synthesis.[5] This disruption of cell wall integrity leads to bacterial cell

lysis and death.[5]

Chemical Synthesis
The synthesis of carfecillin involves the esterification of the α-carboxyl group of carbenicillin

with phenol. A common method involves the reaction of carbenicillin with a phenylating agent,

such as phenyl chloroformate, in the presence of a suitable base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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